Cas no 1935591-77-7 (3-tert-butyloxan-4-one)

• Product Name: 3-tert-butyloxan-4-one
• CAS No: 1935591-77-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5246845
• Update Time: 2025-11-01

3-tert-butyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 3-(1,1-dimethylethyl)tetrahydro-
• 3-tert-butyloxan-4-one

• Inchi： 1S/C9H16O2/c1-9(2,3)7-6-11-5-4-8(7)10/h7H,4-6H2,1-3H3
• InChI Key： CZSYAHWWOQJJPV-UHFFFAOYSA-N
• SMILES： C1OCCC(=O)C1C(C)(C)C

Additional information on 3-tert-butyloxan-4-one

3-Tert-Butyloxan-4-One: A Comprehensive Overview

3-Tert-butyloxan-4-one, also known by its CAS number CAS No. 1935591-77-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound, classified as a cyclic ketone, belongs to the broader category of organic compounds and is widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-tert-butyloxan-4-one consists of a six-membered ring with a ketone group at position 4 and a tert-butyl group at position 3, which contributes to its stability and reactivity.

The synthesis of 3-tert-butyloxan-4-one has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements have focused on green chemistry approaches, such as using biocatalysts or environmentally friendly solvents, to minimize the environmental impact of its synthesis. For instance, a study published in the Journal of Organic Chemistry highlighted the use of enzymatic catalysis for the selective oxidation of precursors to yield high-purity 3-tert-butyloxan-4-one. This method not only enhances yield but also reduces energy consumption and waste generation.

In terms of applications, 3-tert-butyloxan-4-one has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. Its rigid structure and functional groups make it an ideal building block for constructing complex molecules with desired pharmacokinetic properties. For example, it has been employed in the development of beta-lactam antibiotics, where it serves as a key intermediate in forming the beta-lactam ring. Additionally, research into its potential as a chiral auxiliary has opened new avenues for asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

The agrochemical industry has also benefited from the unique properties of 3-tert-butyloxan-4-one. Its ability to act as a precursor for herbicides and insecticides has made it a valuable commodity in crop protection. Recent studies have demonstrated its role in enhancing the bioavailability and stability of agrochemical formulations, leading to improved efficacy against pests and weeds. Furthermore, its compatibility with various formulation techniques, such as emulsions and suspensions, makes it suitable for large-scale agricultural applications.

In materials science, 3-tert-butyloxan-4-one has been explored for its potential in polymer synthesis and modification. Its ketone functionality allows for controlled polymerization reactions, enabling the creation of polymers with tailored mechanical and thermal properties. A notable example is its use in synthesizing polyurethanes with enhanced durability and resistance to environmental factors. Researchers have also investigated its role in click chemistry reactions, where it serves as a platform for constructing cross-linked polymer networks with improved performance characteristics.

The environmental impact of 3-tert-butyloxan-4-one has been a topic of interest among scientists and regulators alike. Studies have shown that under certain conditions, it can degrade into non-toxic byproducts through hydrolysis or microbial action. However, further research is needed to fully understand its persistence and bioaccumulation potential in different ecosystems. Regulatory bodies have implemented strict guidelines for its handling and disposal to ensure minimal environmental risk.

In conclusion, 3-Tert-butyl oxan-4-one, with its CAS number CAS No. 1935591-77-7, stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new synthetic methods and applications for this compound, it is poised to play an even more significant role in advancing technological innovations while maintaining environmental sustainability.